Cas no 2361639-86-1 (N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide)

• Product Name: N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide
• CAS No: 2361639-86-1
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 6545482
• PubChem ID: 139016664
• Update Time: 2025-10-11

N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide
• 2361639-86-1
• EN300-26582217
• Z3292142417
• N-[1-(2-methanesulfonylethyl)-1H-pyrazol-4-yl]prop-2-enamide
• N-[1-(2-Methylsulfonylethyl)pyrazol-4-yl]prop-2-enamide

• Inchi： 1S/C9H13N3O3S/c1-3-9(13)11-8-6-10-12(7-8)4-5-16(2,14)15/h3,6-7H,1,4-5H2,2H3,(H,11,13)
• InChI Key： UPAIMCGEQYCMQB-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C=C(C=N1)NC(C=C)=O)(=O)=O

Computed Properties

• Exact Mass: 243.06776246g/mol
• Monoisotopic Mass: 243.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 89.4Ų

Additional information on N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide

N-1-(2-Methanesulfonylethyl)-1H-Pyrazol-4-Ylprop-2-Enamide: A Comprehensive Overview

The compound N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide, identified by the CAS number 2361639-86-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their versatile properties and wide-ranging biological activities. The structure of this molecule comprises a pyrazole ring substituted with a methanesulfonylethyl group and an enamide moiety, making it a unique candidate for exploring novel chemical reactions and therapeutic applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The integration of these modern techniques has significantly contributed to the scalability of this compound's production, making it more accessible for large-scale research and development.

One of the most promising aspects of N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide lies in its potential as a bioactive agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. This makes it a compelling candidate for drug discovery programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Moreover, its enamide functionality suggests potential applications in peptide chemistry and enzyme inhibition, further expanding its utility in medicinal chemistry.

The structural versatility of this compound also extends to its application in materials science. Researchers have explored its use as a building block for constructing advanced materials, including stimuli-responsive polymers and nanomaterials. The incorporation of this compound into polymer networks has shown enhanced mechanical properties and responsiveness to external stimuli, paving the way for innovative applications in sensors and drug delivery systems.

In terms of environmental impact, studies have highlighted the biodegradability of N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide, making it a more sustainable alternative to traditional chemical agents. Its ability to degrade under natural conditions reduces concerns related to ecological toxicity, aligning with global efforts toward greener chemical practices.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for this compound to minimize waste and energy consumption. Collaborative efforts between academic institutions and industry partners are expected to accelerate its transition from laboratory studies to commercial applications. Furthermore, interdisciplinary approaches combining computational chemistry with experimental validation are being employed to predict and validate the compound's behavior in complex biological systems.

In conclusion, N-1-(2-methanesulfonylethyl)-1H-pyrazol-4-ylprop-2-enamide represents a multifaceted molecule with immense potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within chemistry and beyond.